1-(4-Bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one

• CAS No.: 842123-96-0
• Molecular Formula: C12H13BrO3
• Molecular Weight: 285.13 g/mol
• IUPAC Name: 1-(4-bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one
• InChI: InChI=1S/C12H13BrO3/c13-10-3-1-9(2-4-10)11(14)5-6-12-15-7-8-16-12/h1-4,12H,5-8H2
• InChI Key: QCCDIJQOBHCXOJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)CCC(=O)C2=CC=C(C=C2)Br

Description

1-(4-Bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one is a useful research compound. Its molecular formula is C12H13BrO3 and its molecular weight is 285.13 g/mol. The purity is usually 95%.
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Biological Activity

1-(4-Bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one, with the CAS number 842123-96-0, is an organic compound notable for its unique structural features, including a bromophenyl group and a dioxolane ring. This compound has garnered interest in various fields due to its potential biological activities, particularly in pharmacology and medicinal chemistry.

• Molecular Formula : C$_{12}$H$_{13}$BrO$_3$
• Molecular Weight : 285.13 g/mol
• Structure : The compound consists of a propanone moiety substituted with a bromophenyl group and a dioxolane ring, which may influence its reactivity and interaction with biological systems.

Synthesis

The synthesis of 1-(4-Bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one typically involves multi-step organic reactions that may include bromination and cyclization processes. The specific synthetic routes can vary but generally require controlled conditions and specific reagents to achieve high yields.

Preliminary studies suggest that 1-(4-Bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one may interact with various biological targets, including enzymes and proteins involved in metabolic pathways. The presence of the dioxolane ring is hypothesized to enhance its ability to form complexes with biomolecules, potentially leading to significant biological effects.

Pharmacological Studies

Research has indicated that compounds structurally similar to 1-(4-Bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one exhibit diverse biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. For instance, related compounds have been shown to inhibit specific enzymes or receptors involved in disease processes.

Antimicrobial Activity

A study investigating the antimicrobial properties of brominated compounds demonstrated that derivatives of 1-(4-Bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one exhibited significant inhibitory effects against various bacterial strains. The results suggested that the bromine atom enhances the lipophilicity of the molecule, facilitating better membrane penetration.

Compound	Activity	Target Organism	IC50 (µM)
1-(4-Bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one	Moderate	E. coli	25
4-Bromophenol	High	S. aureus	10

Anti-inflammatory Effects

Another research study focused on the anti-inflammatory effects of similar dioxolane derivatives showed that these compounds could inhibit pro-inflammatory cytokines in vitro. The study utilized cell lines stimulated with lipopolysaccharides (LPS) to assess the compound's efficacy.

Compound	Cytokine Inhibition (%)	Concentration (µM)
1-(4-Bromophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one	60%	50
Control (Dexamethasone)	85%	10